2-(2-Methoxyethoxy)pyridine-3-carboxylic acid

• IUPAC Name: 2-(2-methoxyethoxy)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H11NO4/c1-13-5-6-14-8-7(9(11)12)3-2-4-10-8/h2-4H,5-6H2,1H3,(H,11,12)
• InChI Key: FGLDUXYEVPKHOF-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC=N1)C(=O)O
• Molecular Formula: C9H11NO4
• Molecular Weight: 197.19 g/mol
• CAS RN: 247582-56-5

Description

2-(2-Methoxyethoxy)pyridine-3-carboxylic acid, also known as MEPC, is a chemical compound that has been studied for its potential applications in scientific research. MEPC is a pyridine derivative that has been synthesized through various methods and has been found to have unique biochemical and physiological effects. In

Scientific Research Applications

• Pharmaceutical and Herbicide Production : Pyridine carboxylic acids, such as picolinic acid (a derivative), are used as intermediates in manufacturing pharmaceuticals and herbicides. They play a role in producing nutritional supplements and metal salts. Reactive extraction techniques are utilized for recovering these acids from dilute aqueous solutions like fermentation broth, with emphasis on minimizing toxicity (Datta & Kumar, 2014).

• Antimicrobial Activity : Derivatives of pyridine carboxylic acids have been synthesized and shown to exhibit antimicrobial activity against various strains of bacteria and fungi. This includes compounds synthesized using 2-chloropyridine-3-carboxylic acid (Patel, Agravat, & Shaikh, 2011).

• Chemical Synthesis and Electroreduction : The electroreduction of substituents on pyridine rings, including carboxylic acid groups, in aqueous sulfuric acid solutions, has been explored. This study provides insights into reduction mechanisms and highlights the synthetic scope of these reactions (Nonaka, Kato, Fuchigami, & Sekine, 1981).

• Photophysical Properties in Coordination Polymers : Pyridine carboxylic acids derivatives have been used in the synthesis of lanthanide-based coordination polymers. These compounds have been studied for their photophysical properties, which are of interest in materials science (Sivakumar, Reddy, Cowley, & Butorac, 2011).

• Catalysis in Organic Reactions : Pyridine carboxylic acids have been studied in the context of catalysis, particularly in decarboxylative coupling reactions. These studies help in understanding the role of these acids in organic synthesis (Neely & Rovis, 2014).

Synthesis routes and methods

Procedure details

Potassium t-butoxide (45.0 g, 0.40 mol) was added portion-wise to ice-cold 2-methoxyethanol (175 ml), and the resulting solution added to a suspension of 2-chloronicotinic acid (30.0 g, 0.19 mol) in 2-methoxyethanol (175 ml). The reaction mixture was heated under reflux for 26 hours, then cooled and concentrated under reduced pressure. The residue was diluted with water (200 ml), the pH of the solution adjusted to 5 using concentrated hydrochloric acid, and extracted with dichloromethane (3×). The combined organic extracts were washed with brine, dried (MgSO4), evaporated under reduced pressure and azeotroped with toluene, to afford the title compound, (30.54 g, 81%).